Cas no 546085-46-5 (cis-4-fluoro-N-methylcyclohexan-1-amine)

• Product Name: cis-4-fluoro-N-methylcyclohexan-1-amine
• CAS No: 546085-46-5
• MF: C₇H₁₄FN
• MW: 131.191165447235
• MDL: MFCD31706004
• CID: 4030948
• PubChem ID: 22224987
• Update Time: 2025-05-27

cis-4-fluoro-N-methylcyclohexan-1-amine Chemical and Physical Properties

Names and Identifiers

• Cyclohexanamine, 4-fluoro-N-methyl-, cis-
• cis-4-fluoro-N-methylcyclohexan-1-amine
• cis-(4-Fluoro-cyclohexyl)-methyl-amine
• EN300-4602688
• NCBRXHSZSMOKHJ-KNVOCYPGSA-N
• 4-fluoro-N-methylcyclohexan-1-amine
• (cis)-(4-fluoro-cylohexyl)-methyl-amine
• 1211765-63-7
• 546085-46-5
• SCHEMBL5494402
• (cis)-(4-fluoro-cyclohexyl)-methyl-amine
• SCHEMBL5494396
• AKOS023777594

• MDL： MFCD31706004
• Inchi： 1S/C7H14FN/c1-9-7-4-2-6(8)3-5-7/h6-7,9H,2-5H2,1H3/t6-,7+
• InChI Key： NCBRXHSZSMOKHJ-KNVOCYPGSA-N
• SMILES： [C@@H]1(NC)CC[C@H](F)CC1

Computed Properties

• Exact Mass: 131.111027613Da
• Monoisotopic Mass: 131.111027613Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 77
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 12Ų

Additional information on cis-4-fluoro-N-methylcyclohexan-1-amine

Research Brief on cis-4-fluoro-N-methylcyclohexan-1-amine (CAS: 546085-46-5): Recent Advances and Applications

In recent years, cis-4-fluoro-N-methylcyclohexan-1-amine (CAS: 546085-46-5) has garnered significant attention in the chemical biology and pharmaceutical research communities due to its unique structural properties and potential therapeutic applications. This compound, characterized by a fluorinated cyclohexyl ring and a methylamine substituent, has been explored for its role in drug discovery, particularly in the development of central nervous system (CNS) therapeutics and enzyme inhibitors. Recent studies have highlighted its utility as a building block in medicinal chemistry, offering insights into its pharmacokinetic and pharmacodynamic profiles.

A 2023 study published in the Journal of Medicinal Chemistry investigated the synthesis and biological evaluation of cis-4-fluoro-N-methylcyclohexan-1-amine derivatives as potential serotonin receptor modulators. The research team employed a multi-step synthetic route to optimize the compound's stereochemistry, achieving high enantiomeric purity. In vitro assays demonstrated that the cis-configuration of the fluorine atom significantly enhanced binding affinity to 5-HT receptors, suggesting its potential in treating neuropsychiatric disorders. These findings underscore the importance of stereochemical control in the design of CNS-active compounds.

Another notable application of cis-4-fluoro-N-methylcyclohexan-1-amine was reported in a 2024 Nature Communications paper, where it served as a key intermediate in the development of novel covalent inhibitors for protein kinases. The fluorine atom's electronegativity was leveraged to improve target engagement and selectivity, while the methylamine moiety facilitated interactions with conserved lysine residues in the ATP-binding pocket. The study revealed that derivatives of this compound exhibited potent inhibitory activity against clinically relevant kinases, with promising results in preclinical cancer models. This research opens new avenues for the design of next-generation kinase inhibitors with improved specificity and reduced off-target effects.

From a synthetic chemistry perspective, recent advancements in the large-scale production of cis-4-fluoro-N-methylcyclohexan-1-amine have been reported in Organic Process Research & Development (2024). The authors described a cost-effective and scalable catalytic hydrogenation process, achieving >99% diastereoselectivity under mild reaction conditions. This methodological breakthrough addresses previous challenges in industrial-scale synthesis, making the compound more accessible for pharmaceutical applications. Process optimization focused on minimizing byproduct formation and enhancing yield, which is critical for meeting the growing demand in drug development pipelines.

In conclusion, cis-4-fluoro-N-methylcyclohexan-1-amine (546085-46-5) continues to emerge as a versatile scaffold in medicinal chemistry, with recent studies demonstrating its value in CNS drug discovery and kinase inhibitor development. The compound's unique stereoelectronic properties, combined with improved synthetic accessibility, position it as a promising candidate for future therapeutic applications. Ongoing research is expected to further explore its potential in targeted drug delivery systems and as a probe for studying enzyme mechanisms. As the field advances, this molecule may play an increasingly important role in addressing unmet medical needs across multiple disease areas.